Cas no 2172072-22-7 (5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172072-22-7
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 6526525
• PubChem ID: 165572119
• Update Time: 2025-05-20

5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde
• 2172072-22-7
• EN300-1609989

• Inchi： 1S/C8H10N2O3S/c1-10-8(6(5-11)4-9-10)14(12,13)7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key： JNNLHHKBAONBHP-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=NN1C)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172072-22-7)

5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde, characterized by its cyclopropanesulfonyl and methylpyrazole substituents, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and molecular research. The compound’s molecular formula and chemical properties make it an intriguing subject for synthetic chemists and biologists alike, particularly in the context of developing novel therapeutic agents.

The CAS number 2172072-22-7 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. As an aldehyde derivative, 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde possesses reactive sites that are conducive to further functionalization, making it a valuable intermediate in organic synthesis. Its structural motif, combining a pyrazole ring with a sulfonyl group and an aldehyde functionality, suggests potential bioactivities relevant to inflammation, metabolism, and other physiological pathways.

In recent years, the pharmaceutical industry has shown increasing interest in pyrazole derivatives due to their broad spectrum of biological activities. The presence of the cyclopropanesulfonyl moiety enhances the compound’s lipophilicity and binding affinity, which are critical factors in drug design. Studies have demonstrated that sulfonyl-substituted pyrazoles can modulate enzyme activity and receptor interactions, making them attractive scaffolds for therapeutic development. The aldehyde group in this compound further expands its utility as a synthetic precursor, enabling the formation of various bioactive molecules through condensation reactions with nucleophiles.

Current research in medicinal chemistry highlights the importance of heterocyclic compounds in addressing unmet medical needs. The 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde structure aligns well with emerging trends in drug discovery, where multifunctional molecules are designed to target multiple disease pathways simultaneously. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The methylpyrazole core is particularly noteworthy, as it has been associated with compounds that demonstrate antiviral and anti-inflammatory properties.

The synthesis of 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. The compound’s stability under various conditions makes it suitable for both laboratory-scale investigations and potential industrial applications. Researchers have also explored its derivatives to optimize bioavailability and pharmacokinetic profiles, ensuring better therapeutic outcomes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde with biological targets. These simulations have provided insights into its potential mechanisms of action, guiding the design of next-generation analogs with enhanced efficacy. The integration of experimental data with computational approaches has become a cornerstone in modern drug discovery, enabling faster identification of lead compounds.

The compound’s relevance extends beyond academic research; it holds promise for industrial applications in fine chemical manufacturing and specialty materials development. Its unique structural features make it a versatile building block for creating complex molecules with tailored properties. As industries continue to seek innovative solutions for drug development and material science, compounds like 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde will play a pivotal role in advancing scientific frontiers.

In conclusion, 5-(cyclopropanesulfonyl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172072-22-7) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity position it as a valuable asset for researchers exploring new therapeutic strategies. With ongoing studies uncovering its potential applications across multiple domains, this compound is poised to make substantial contributions to both scientific knowledge and industrial innovation.